2-fluoro-N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide
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Description
2-fluoro-N-(3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide is a useful research compound. Its molecular formula is C20H15FN4O2 and its molecular weight is 362.364. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compounds in Drug Discovery
Heterocyclic compounds, such as imidazo[1,2-a]pyridines and benzimidazo[1,2-a]pyrimidines, are pivotal in the realm of medicinal chemistry for their diverse pharmacological properties. They serve as core structures for the development of novel therapeutic agents targeting a wide range of diseases. For instance, the synthesis of fluoromethylated imidazo[1,2-a]pyrimidines and benzimidazo[1,2-a]pyrimidines demonstrates their potential in creating new molecules with significant biological activities, including antimicrobial and antiviral properties Jismy et al., 2019.
Fluorinated Compounds in Imaging
Fluorine-18 labeled compounds, like [18F]FMISO and [18F]PM-PBB3, underscore the critical role of fluorinated heterocycles in diagnostic imaging. These compounds are used in PET imaging to visualize hypoxia and tau pathology, respectively, highlighting the importance of fluorinated derivatives in enhancing the diagnostic capabilities of imaging technologies Ohkubo et al., 2021.
Antiviral and Antimicrobial Applications
Compounds with imidazo[1,2-b]pyridazine structure have been investigated for their central nervous system activities, demonstrating the versatility of such heterocycles in drug development. These compounds exhibit binding affinities to receptors or enzymes that are crucial in disease pathogenesis, offering pathways for therapeutic intervention Barlin et al., 1992.
Properties
IUPAC Name |
2-fluoro-N-[3-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C20H15FN4O2/c1-27-19-10-9-18-23-17(12-25(18)24-19)13-5-4-6-14(11-13)22-20(26)15-7-2-3-8-16(15)21/h2-12H,1H3,(H,22,26) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTWMESZXGIAIEZ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C=C(N=C2C=C1)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15FN4O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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